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Compound of Interest

Compound Name: 2-Coumaranone

cat. No.: B042568

Proper handling and disposal of chemical waste are paramount for ensuring laboratory safety
and environmental protection. This guide provides detailed procedures for the proper disposal
of 2-Coumaranone (CAS 553-86-6), designed for researchers, scientists, and drug
development professionals. Adherence to these guidelines is essential for regulatory
compliance and responsible chemical management.

Hazard Assessment and Classification

Before disposal, it is crucial to understand the hazards associated with 2-Coumaranone. It is
classified as a substance that causes skin and serious eye irritation and may cause an allergic
skin reaction.[1][2] While its toxicological properties have not been fully investigated, it should
be handled as a hazardous chemical.[3][4]

Chemical waste generators are responsible for determining if a discarded chemical is classified
as hazardous under US EPA guidelines (40 CFR Parts 261.3) and must also consult state and
local regulations for complete and accurate classification.[3][4] Although not specifically listed
as a RCRA P-Series or U-Series waste, its hazardous characteristics necessitate that it be
disposed of through a licensed hazardous waste program.[3]

Quantitative Data and Chemical Properties

A summary of the key physical and chemical properties of 2-Coumaranone is provided below.
This information is critical for safe handling and for determining appropriate storage and
disposal methods.
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Property Value

CAS Number 553-86-6

Molecular Formula CsHeO2

Molecular Weight 134.13 g/mol

Appearance Light orange solid/powder
Melting Point 49 - 51 °C[1][5]

Boiling Point 248 - 250 °C[1][5]

Flash Point 125 °C (257 °F)[1][5]

Water Solubility

3.8 g/L (at 30 °C)[1][5]

Storage Class

11 - Combustible Solids[1]

Water Hazard Class

WGK 3 (severe hazard to water)[1]

Personal Protective Equipment (PPE)

When handling 2-Coumaranone waste, appropriate personal protective equipment must be

worn. This includes:

face protection regulations.[3][4]

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA's eye and

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[3]
Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[3]

Step-by-Step Disposal Protocol

Disposal of 2-Coumaranone must be managed through your institution's Environmental Health

and Safety (EHS) department or equivalent hazardous waste program.[6] Do not dispose of 2-

Coumaranone in the regular trash or down the sanitary sewer.[6][7]
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Experimental Protocol: Waste Segregation and
Collection

o Designate a Waste Container:

o Select a container that is in good condition, compatible with 2-Coumaranone, and has a
leak-proof, screw-on cap.[8][9] Plastic containers are often preferred to glass to minimize
the risk of breakage.[6]

o The container must be clearly designated for 2-Coumaranone waste.
e Collect Waste:

o Solid Waste: Carefully transfer solid 2-Coumaranone or material from a spill cleanup into
the designated hazardous waste container.[3] Avoid generating dust.[3]

o Contaminated Lab Trash: Items such as gloves, bench paper, and wipes contaminated
with 2-Coumaranone are also considered hazardous waste. These items should be
double-bagged in clear plastic bags, sealed, and tagged for disposal.[8]

o Solutions: Liquid waste containing 2-Coumaranone should be collected in a sealable,
compatible container.

o Label the Container Immediately:

o As soon as waste is added, affix a "Hazardous Waste" tag provided by your EHS
department.[6][10]

o The label must be filled out completely and legibly.[6] Information required typically
includes:

» The words "Hazardous Waste".[6]

» Full common chemical name: "2-Coumaranone” (do not use abbreviations or chemical
formulas).[6]

= For mixtures, list all chemical components and their approximate percentages.[6]
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Accumulation start date (the date the first drop of waste was added).

The name and contact information of the Principal Investigator or responsible person.[6]

The specific location (building and room number).[6]

Indication of the material's hazards (e.g., irritant, sensitizer).[6]

o Store Waste Properly:

[e]

Keep the waste container securely closed at all times, except when adding waste.[8]

[e]

Store the container in a designated and well-ventilated satellite accumulation area.

o

Use secondary containment, such as a lab tray or dishpan, to capture any potential leaks
and to segregate incompatible wastes.[8]

o

Store away from incompatible materials, particularly strong oxidizing agents.[3]
e Arrange for Disposal:

o Once the container is full or has reached the storage time limit (typically 90 days), contact
your institution's EHS department to request a hazardous waste collection.[8]

Experimental Protocol: Empty Container Disposal

Original containers of 2-Coumaranone must be properly decontaminated before being
disposed of as regular trash.

o Triple-Rinse: Rinse the empty container three times with a suitable solvent (e.g., water or
another solvent capable of removing the chemical).[9]

o Collect Rinsate: The solvent rinsate from this process is considered hazardous waste and
must be collected in a properly labeled hazardous waste container for disposal.[9][10]

o Deface Label: Completely remove or deface the original manufacturer's label on the empty
container.[10]
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» Final Disposal: Once triple-rinsed and with the label removed, the container can typically be

disposed of in the regular trash.[9][10]

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-Coumaranone waste.
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Empty Container Decontamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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